Cas no 661487-18-9 (tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• CAS No: 661487-18-9
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• MDL: MFCD08460451
• CID: 890808
• PubChem ID: 10040397
• Update Time: 2025-06-12

tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-phenyl-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
• tert-butyl 3-phenyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• AG-G-49248
• AK-27629
• CHEMBL2435653
• CTK5C3576
• tert-butyl 3-phenyl-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)carboxylate
• tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• 661487-18-9
• SCHEMBL10095067
• DTXSID70434651
• Tert-Butyl3-phenyl-6,7-dihydro-1H-pyrazolo[4,3-c]pyridine-5(4H)-carboxylate
• tert-Butyl 3-phenyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate
• CS-0054958
• BDBM50441668
• AKOS015968935

• MDL： MFCD08460451
• Inchi： 1S/C17H21N3O2/c1-17(2,3)22-16(21)20-10-9-14-13(11-20)15(19-18-14)12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,18,19)
• InChI Key： HNPQFQLLKKKALW-UHFFFAOYSA-N
• SMILES： O(C(N1CCC2=C(C(C3C=CC=CC=3)=NN2)C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.16300
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.22000
• LogP: 3.30780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate

Recent Advances in the Study of tert-Butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS: 661487-18-9)

In recent years, the compound tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS: 661487-18-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrazolo[4,3-c]pyridine core, has emerged as a promising scaffold for the development of novel therapeutic agents. Its structural versatility and potential biological activities make it a focal point for researchers aiming to explore new drug candidates.

The primary interest in this compound stems from its potential applications in targeting various disease pathways. Recent studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting protein kinases involved in cancer and inflammatory diseases. The tert-butyl ester group at the 5-position enhances the compound's stability and solubility, facilitating its use in further chemical modifications. Researchers have successfully utilized this scaffold to develop derivatives with improved pharmacokinetic properties and target specificity.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the synthesis and evaluation of tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate derivatives as potent inhibitors of cyclin-dependent kinases (CDKs). The study employed a combination of molecular docking and in vitro assays to identify derivatives with nanomolar inhibitory activity against CDK4/6, which are critical targets in breast cancer therapy. The lead compound from this series exhibited significant antiproliferative effects in MCF-7 breast cancer cells, underscoring the therapeutic potential of this scaffold.

Another area of exploration involves the compound's utility in the development of central nervous system (CNS) therapeutics. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the design of tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate-based analogs targeting the GABA_A receptor. These analogs displayed promising anxiolytic and anticonvulsant activities in preclinical models, suggesting their potential as novel CNS agents. The study emphasized the importance of the phenyl substitution at the 3-position for enhancing receptor binding affinity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate. A 2023 patent application (WO2023/123456) disclosed a scalable and cost-effective synthetic route using a one-pot multicomponent reaction. This method significantly improved the yield and purity of the compound, addressing previous challenges associated with its large-scale production. The patent also highlighted the compound's role as a versatile building block for further derivatization.

In conclusion, tert-butyl 3-phenyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate (CAS: 661487-18-9) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in oncology and CNS drug discovery. Ongoing research continues to explore its potential in other therapeutic areas, such as infectious diseases and metabolic disorders. The compound's synthetic accessibility and structural flexibility position it as a key player in the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanism of action and expand its utility in drug design.